(2E)-3-[4-(Benzyloxy)phenyl]-1-(4-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-methoxyphenyl)-3-(4-phenylmethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C23H20O3/c1-25-21-14-10-20(11-15-21)23(24)16-9-18-7-12-22(13-8-18)26-17-19-5-3-2-4-6-19/h2-16H,17H2,1H3/b16-9+
• InChI Key: TWYBNKWJRLRNCS-CXUHLZMHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)OCC3=CC=CC=C3
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C23H20O3
• Molecular Weight: 344.4 g/mol
• CAS No.: 1152162-36-1

Description

(2E)-3-[4-(Benzyloxy)phenyl]-1-(4-methoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C23H20O3 and its molecular weight is 344.41. The purity is usually 95%.
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Scientific Research Applications

Mechanochemical Synthesis and Characterizations

A study by Praveena et al. (2019) presented the mechanochemical synthesis of chalcone derivatives, including (2E)-3-[4-(Benzyloxy)phenyl]-1-(thiophen-2-yl)prop-2-en-1-one, through base-catalyzed Claisen-Schmidt condensation reactions. These compounds were characterized using FT-IR, LC-MS, NMR, and X-ray diffraction, revealing insights into their structural and intermolecular interactions, which could have implications for materials synthesis and design (Praveena, Sarojini, & Kumar, 2019).

Non-linear Optical Properties

Singh et al. (2012) investigated the non-linear optical properties of new chalcones, assessing their potential in optical and electronic applications. The study involved synthesizing and characterizing chalcones and analyzing their static hyperpolarizability using density functional theory (DFT). Results indicated that these compounds exhibit promising non-linear optical responses, outperforming standard materials like p-nitroaniline (Singh, Saxena, Prasad, & Kumar, 2012).

Antioxidant Activity

Sulpizio et al. (2016) synthesized aminochalcone derivatives and evaluated their antioxidant activities through in vitro assays. Their study provided evidence of the antioxidant potential of these compounds, which could inform the development of antioxidant agents for therapeutic or industrial applications (Sulpizio, Roller, Giester, & Rompel, 2016).

Charge Transfer Cocrystals

Zhao et al. (2017) explored the optical properties of charge-transfer cocrystals involving chalcone derivatives. The study demonstrated significant fluorescence shifts in these cocrystals due to charge-transfer interactions, suggesting applications in opto-electronic materials (Zhao, Huimin, Sun, Tian, Yang, Liu, Jing, & Wang, 2017).

Antimicrobial Study

Sadgir et al. (2020) conducted spectroscopic and X-ray diffraction characterization of a synthesized chalcone derivative, assessing its antimicrobial activity. The findings indicated moderate antimicrobial effectiveness, contributing to the search for new antimicrobial agents (Sadgir, Dhonnar, Jagdale, & Sawant, 2020).

Corrosion and Photocrosslinking Applications

Ramkumar et al. (2015) synthesized novel chalcone-based materials and evaluated their corrosion inhibition and photocrosslinking properties. This research sheds light on the potential use of chalcone derivatives in protective coatings and photoresist materials (Ramkumar, Anandhi, Kannan, & Gopalakrishnan, 2015).